Cas no 1795191-92-2 (1-[(3,4-dichlorophenyl)methyl]-4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-[(3,4-dichlorophenyl)methyl]-4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1795191-92-2
• MF: C₁₅H₁₂Cl₂N₄O
• MW: 335.187980651855
• CID: 5405499
• Update Time: 2025-11-07

1-[(3,4-dichlorophenyl)methyl]-4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-dichlorophenyl)methyl]-4-methyl-5-pyridin-2-yl-1,2,4-triazol-3-one
• 1-[(3,4-dichlorophenyl)methyl]-4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C15H12Cl2N4O/c1-20-14(13-4-2-3-7-18-13)19-21(15(20)22)9-10-5-6-11(16)12(17)8-10/h2-8H,9H2,1H3
• InChI Key： SPPBNYRFLKFFML-UHFFFAOYSA-N
• SMILES： N1=C(C2=NC=CC=C2)N(C)C(=O)N1CC1=CC=C(Cl)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 1-[(3,4-dichlorophenyl)methyl]-4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

1-[(3,4-Dichlorophenyl)methyl]-4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one: A Comprehensive Overview

The compound CAS No. 1795191-92-2, also known as 1-[(3,4-dichlorophenyl)methyl]-4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of a pyridine group at the 3-position and a dichlorophenylmethyl group at the 1-position introduces significant electronic and steric effects. These features not only enhance the compound's stability but also contribute to its diverse reactivity. The methyl group at the 4-position further modulates the electronic environment, making this molecule versatile for various chemical transformations.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored novel synthetic pathways to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the use of palladium-catalyzed cross-coupling reactions significantly enhances the efficiency of synthesizing this compound. Such advancements underscore the importance of continuous innovation in organic synthesis to meet the demands of modern pharmaceutical industries.

The pharmacological properties of 1-[(3,4-dichlorophenyl)methyl]-4-methyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one have been extensively investigated. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating chronic inflammatory diseases. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative disorders has been reported in recent clinical trials. These findings highlight its potential as a lead molecule in drug development programs targeting complex diseases such as Alzheimer's and Parkinson's.

In terms of applications, this compound has found utility in agrochemicals and specialty chemicals. Its ability to act as a fungicide and insecticide has been validated in field trials, demonstrating high efficacy against various crop pathogens. Moreover, its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and nanomaterials, has been explored in recent studies. These applications underscore the versatility of this compound across multiple industries.

From an environmental perspective, researchers have examined the biodegradability and eco-toxicity of this compound. Studies conducted under controlled laboratory conditions reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This attribute is particularly important for industries adhering to strict environmental regulations and sustainability goals.

In conclusion, CAS No. 1795191-92-2 stands out as a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing scientific discoveries and industrial innovations. As research continues to unravel its full spectrum of properties and applications, this compound is poised to make significant contributions to the advancement of modern science.